3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid

• IUPAC Name: 3-[[(5-bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C12H12BrNO3S/c1-14(5-8-4-10(13)18-7-8)6-9-2-3-17-11(9)12(15)16/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key: VQHDOBDROIFHIT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(OC=C1)C(=O)O)CC2=CSC(=C2)Br
• Molecular Formula: C12H12BrNO3S
• Molecular Weight: 330.20 g/mol

Description

3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid, also known as BTFMC, is a synthetic compound that has shown significant potential in scientific research.

Mechanism of Action

3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid functions by binding to a specific amino acid sequence in proteins, known as the FKBP12-rapamycin binding (FRB) domain. Once bound to the FRB domain, this compound can be used to selectively label and visualize the protein of interest.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on cell viability and proliferation, making it a useful tool for studying protein function without interfering with normal cellular processes. However, this compound can disrupt the function of proteins that contain the FRB domain, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid in lab experiments is its high selectivity for proteins that contain the FRB domain, which allows for specific labeling and visualization of the protein of interest. However, one limitation is that this compound can disrupt the function of proteins that contain the FRB domain, which can complicate the interpretation of experimental results.

Future Directions

Future research on 3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid could focus on optimizing the synthesis method to improve yield and purity, as well as exploring its potential in other scientific research applications. Additionally, further studies could investigate the effects of this compound on cellular processes and its potential as a therapeutic agent.

Synthesis Methods

3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid can be synthesized through a multi-step process involving the reaction of 5-bromothiophene-3-carboxaldehyde with methylamine, followed by a series of reactions that ultimately lead to the formation of this compound. The synthesis method has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

3-[[(5-Bromothiophen-3-yl)methyl-methylamino]methyl]furan-2-carboxylic acid has been shown to have potential in scientific research as a tool to study the function of certain proteins in cells. Specifically, this compound can be used to selectively label and visualize proteins that have a specific amino acid sequence, which can aid in the study of protein function and localization in cells.